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For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-4-Methylcyclohexanamine hydrochloride (CAS Number: 33483-65-7) is a pivotal
chemical intermediate with significant applications in the pharmaceutical and specialty chemical
industries.[1] This white to off-white crystalline solid is a derivative of cyclohexylamine,
distinguished by a methyl group at the fourth position of the cyclohexane ring in a trans
configuration relative to the amine group.[2][3] Its hydrochloride salt form enhances stability
and solubility in polar solvents, making it a versatile building block in complex organic
synthesis.[2] This guide provides a comprehensive overview of its chemical properties,
synthesis, analytical characterization, applications, and safety protocols, tailored for
professionals in research and development.

Physicochemical Properties

The distinct stereochemistry of trans-4-Methylcyclohexanamine hydrochloride dictates its
physical and chemical behavior, which is crucial for its application in stereoselective synthesis.
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Property Value References
CAS Number 33483-65-7 [415]
Molecular Formula C7H1sN-HCI [6]

Molecular Weight 149.66 g/mol [61[7]

White to off-white crystalline
Appearance [2][3]
powder or flakes

Melting Point Approximately 260°C [3]
N ) 195.9°C at 760 mmHg (for the
Boiling Point [3]
free base)
Solubility Soluble in water [2]

Store in a cool, dry, well-
ventilated area in a tightly
sealed container, away from
incompatible substances and
Storage o [2][4]
ignition sources.
Recommended to be sealed in
dry, room temperature

conditions.

Synthesis and Manufacturing

The synthesis of trans-4-Methylcyclohexanamine hydrochloride with high stereochemical
purity is critical for its primary applications, particularly in the pharmaceutical sector. Several
synthetic routes have been developed, often focusing on stereoselective control to maximize
the yield of the desired trans-isomer.

A prevalent industrial method involves the catalytic hydrogenation of p-methylaniline or related
precursors, followed by separation of the cis and trans isomers and subsequent salt formation
with hydrochloric acid.[2]

Another sophisticated approach involves a multi-step process that ensures high
stereoselectivity:[5][8]
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o Formation of a Schiff's Base: An appropriate starting material is reacted to form a Schiff's
base.

e |somerization: The Schiff's base undergoes isomerization using a strong base in a suitable
solvent (e.g., aliphatic ethers, cyclic ethers, or dialkylsulfoxides) to favor the formation of the
trans-isomer precursor.[8]

o Acid Hydrolysis: The resulting isomeric compound is subjected to acid hydrolysis with a
mineral acid, such as hydrochloric acid, to yield the hydrochloride salt of trans-4-
methylcyclohexylamine.[5][8]

« Purification: The final product can be further purified by crystallization from solvents like C1-
C5 alcohols or their esters to achieve high purity.[8]

A patented method also describes the synthesis starting from an anti-mixture of 4-
methylcyclohexylamine, which is then subjected to acidification to separate the cis and trans
isomers as their hydrochloride salts.[9]
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Caption: Generalized synthetic workflow for trans-4-Methylcyclohexanamine hydrochloride.

Analytical Characterization

Ensuring the purity and stereochemical integrity of trans-4-Methylcyclohexanamine
hydrochloride is paramount. A combination of chromatographic and spectroscopic techniques
is typically employed for its analysis.

e Gas Chromatography (GC): GC is a standard method to assess the purity of the compound
and to determine the ratio of cis to trans isomers. A purity of 98% or higher is often specified
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for commercial grades.[4]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 3C NMR are used to
confirm the molecular structure and the stereochemistry of the methyl and amine groups on
the cyclohexane ring.[10]

» High-Performance Liquid Chromatography (HPLC): HPLC is another powerful technique for
purity assessment, especially for non-volatile impurities.[5]

o Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.[10]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule.[10]

Key Applications in Research and Drug
Development

The primary and most significant application of trans-4-Methylcyclohexanamine
hydrochloride is as a crucial intermediate in the synthesis of Glimepiride.[1] Glimepiride is a
third-generation sulfonylurea drug used to treat type 2 diabetes mellitus. The specific trans-
conformation of the methylcyclohexylamine moiety is essential for the pharmacological activity
and safety profile of the final active pharmaceutical ingredient (API).[1]

Beyond its role in Glimepiride synthesis, this compound also serves as a versatile building
block in the development of other specialty chemicals and agrochemicals, where the
cyclohexylamine scaffold is a desired structural motif.[1][2]

Glimepiride API

Key Intermediate

trans-4-Methylcyclohexanamine Building Block
Hydrochloride Buﬂdlng Block

\

P Agrochemicals

Specialty Chemicals
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Caption: Major application areas for trans-4-Methylcyclohexanamine hydrochloride.

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols must be strictly followed when handling
trans-4-Methylcyclohexanamine hydrochloride. The compound is classified as causing
severe skin burns and serious eye damage.[4]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are
mandatory.[4]

o Hand Protection: Wear suitable protective gloves.[4]

o Skin and Body Protection: Appropriate protective clothing should be worn to prevent skin
contact.[4]

» Respiratory Protection: Use only with adequate ventilation. If dust is generated, a NIOSH-
approved respirator should be used.[4]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][11]

o Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4][11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Storage and Disposal
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[4][11]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4]

Conclusion

trans-4-Methylcyclohexanamine hydrochloride is a chemical intermediate of significant
industrial importance, primarily driven by its indispensable role in the synthesis of the
antidiabetic drug Glimepiride. A thorough understanding of its physicochemical properties,
synthesis, and handling requirements is essential for its safe and effective use in research and
manufacturing. The stereospecificity of this compound underscores the broader importance of
stereochemistry in modern drug development and organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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